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Cat. No.: B016708

Get Quote

Kigamicin C represents a paradigm shift in oncological discovery—a molecule born not from

the pursuit of cytotoxicity, but from the targeting of metabolic resilience. Originating from the

rare actinomycete Amycolatopsis sp. ML630-mF1, Kigamicin C is a polycyclic ether macrolide

that functions as an "antiausterity" agent.[1] Unlike conventional chemotherapeutics that target

rapidly dividing cells, Kigamicin C selectively eradicates pancreatic cancer cells surviving in

nutrient-deprived (austere) microenvironments by dismantling their tolerance mechanisms.[1]

This guide dissects the technical origin of Kigamicin C, moving from its microbial source and

biosynthetic assembly to its precise mechanism of action within the PI3K/Akt signaling axis.

Biological Source: The Amycolatopsis Lineage
The origin of Kigamicin C is rooted in the secondary metabolome of the genus Amycolatopsis,

a clade of high-GC Gram-positive bacteria renowned for producing complex antibiotics like

vancomycin and rifamycin.

Producing Strain:Amycolatopsis sp.[2][3] ML630-mF1.[1]

Taxonomic Context: Phylogenetic analysis based on 16S rRNA sequencing places this strain

within the Amycolatopsis orientalis group. Recent genomic mining has also identified
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homologous gene clusters in Amycolatopsis regifaucium DSM 45072T.

Ecological Niche: The strain was isolated from soil samples in Toba, Japan.[4] Its metabolic

machinery evolved to produce Kigamicins likely as a competitive defense mechanism,

inhibiting the growth of competitors in nutrient-scarce soil niches—a trait that translates

directly to its antitumor efficacy.

Chemical Architecture: Structural Elucidation
Kigamicin C (C₄₁H₄₇NO₁₆) is a complex hybrid structure characterized by a rigid polycyclic

core and specific glycosylation patterns essential for its bioactivity.

Structural Components
Component Chemical Feature Function

The Core
Tetrahydroxanthone fused to a

polycyclic ether system

Provides the rigid scaffold for

receptor binding and

membrane intercalation.[1]

Glycosylation
Deoxy-amino sugars

(Kigaminose moieties)

Critical for solubility and target

recognition.[1] The nitrogen

atom (N) in the formula resides

here.

Side Chains
Isopropyl and methyl

substitutions

Modulate lipophilicity,

facilitating cellular entry in

hypovascular tumor regions.

Differentiation from Congeners: Unlike Kigamicin D (C₄₈H₅₉NO₁₉), which contains an extended

oligosaccharide chain, Kigamicin C possesses a truncated sugar moiety. This structural

variation alters its polarity but retains the core pharmacophore required for Akt inhibition.

Biosynthetic Origin: The Genetic Assembly Line
The biosynthesis of Kigamicin C is a masterpiece of enzymatic assembly, combining Type II

Polyketide Synthase (PKS) logic with extensive post-PKS modifications.

The Biosynthetic Gene Cluster (BGC)
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Genomic analysis of Amycolatopsis species reveals a large BGC governing Kigamicin

production. The pathway diverges from typical Type I PKS macrolides (like erythromycin) and

instead utilizes a Type II PKS system to construct the aromatic xanthone core.

Step-by-Step Assembly:

Minimal PKS Module: The ketoacyl synthase (KS) and chain length factor (CLF) condense

malonyl-CoA units to form a poly-beta-keto chain.[1]

Cyclization: Aromatase (ARO) and cyclase (CYC) enzymes fold the nascent chain into the

anthracene-like intermediate.[1]

Oxygenation & Rearrangement: Oxygenases introduce the ether bridges, converting the

aromatic precursor into the tetrahydroxanthone-polycyclic ether hybrid.

Glycosylation: Glycosyltransferases (GT) attach the specific amino-sugar residues to the

core scaffold, finalizing Kigamicin C.
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Figure 1: The biosynthetic logic of Kigamicin C, transitioning from simple precursors to a

complex glycosylated polycyclic ether via Type II PKS machinery.[1]

Mechanism of Action: The Antiausterity Strategy
The "functional origin" of Kigamicin C lies in its ability to exploit the metabolic vulnerability of

pancreatic cancer cells. These cells often exist in hypovascular tumors with limited blood

supply (austerity).[1] To survive, they hyperactivate the PI3K/Akt pathway.

The Kigamicin Blockade: Kigamicin C does not kill cells in nutrient-rich conditions (e.g.,

standard DMEM).[1] However, under nutrient deprivation, it selectively blocks the

phosphorylation of Akt (Protein Kinase B).

Nutrient Starvation: Triggers a survival signal in cancer cells.
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Akt Hyperactivation: The cell attempts to upregulate metabolism to survive.

Kigamicin C Intervention: Binds to the signaling complex, preventing Akt phosphorylation.

Result: The cancer cell, unable to adapt to the austere environment, undergoes

apoptosis/autophagy.
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Figure 2: Mechanism of Action.[1] Kigamicin C acts as a conditional lethal agent, targeting the

Akt survival pathway specifically under nutrient stress.

Experimental Protocols: Isolation & Purification
To access Kigamicin C for research, a rigorous fermentation and isolation protocol is required.

This process relies on the molecule's lipophilic nature and stability.
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Protocol: Fermentation and Extraction
Seed Culture:

Inoculate Amycolatopsis sp. ML630-mF1 from a slant into 100 mL of seed medium (2%

glucose, 1% soluble starch, 0.5% yeast extract).

Incubate at 27°C for 3 days on a rotary shaker (200 rpm).

Production Fermentation:

Transfer 2% seed culture into 500 mL Erlenmeyer flasks containing production medium

(glycerol, soybean meal, mineral salts).

Cultivate for 96 hours at 27°C.

Extraction (The "Work-Up"):

Separation: Centrifuge broth to separate mycelium from supernatant. Kigamicins are often

associated with the mycelial mass due to hydrophobicity.

Solvent Extraction: Extract the mycelial cake with Acetone or Ethyl Acetate (EtOAc).

Concentration: Evaporate solvent in vacuo to yield a crude oily residue.

Purification (HPLC):

Stationary Phase: ODS (Octadecylsilyl) silica gel column.[1]

Mobile Phase: Gradient elution with Acetonitrile/Water (MeCN:H₂O) containing 0.1%

Trifluoroacetic acid (TFA).[1]

Detection: Monitor UV absorbance at 254 nm and 365 nm (characteristic of the xanthone

chromophore).

Isolation: Collect the fraction corresponding to Kigamicin C (distinct retention time from

Kigamicin D) and lyophilize.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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